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Experimental Findings for GSK2188931B

Get Quote

The table below summarizes the key in vivo and in vitro findings for GSK2188931B from a single identified

study [1].
Model Reported P-
Treatment Key Results
System values
In Vivo (Rat GSK2188931B (80 Improved LV ejection fraction (MI+Veh: P<0.01
MI Model) mg/kg/d) for 5 weeks 30+2%; MI+GSK: 43+£2%)
Reduced collagen in peri-infarct zone P <0.05
(MI+Veh: 9.06+0.48%; MI+GSK:
6.31+0.63%)
Reduced macrophage infiltration in peri- P <0.05
infarct zone
In Vitro (Cell GSK2188931B on Reduced Angll- and TNFa-stimulated P <0.05
Studies) cardiac cells myocyte hypertrophy
Reduced Angll- and TGF(-stimulated P <0.05
cardiac fibroblast collagen synthesis
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Model

Treatment Key Results
System

Reduced markers of gene expression
(ANP, B-MHC, CTGF, ClI)

Reduced TNFa gene expression in LPS-
stimulated monocytes

Experimental Protocol Details

The study provided the following methodological details for its key experiments [1]:

Reported P-
values

P <0.05

P <0.05

¢ In Vivo Model: Rats were subjected to myocardial infarction (Ml), and GSK2188931B was

administered post-MI at 80 mg/kg/day in chow for 5 weeks.

¢ Functional Assessment: Left ventricular (LV) ejection fraction was measured to assess cardiac

function.

¢ Histological Analysis: Collagen deposition was quantified in the LV non-infarct and peri-infarct
zones using picrosirius red and collagen | staining. Macrophage infiltration was also assessed in the

peri-infarct zone.
¢ In Vitro Models:

o Myocyte Hypertrophy: Stimulated with Angiotensin Il (Angll) and Tumor Necrosis Factor-alpha

(TNFa).

o Cardiac Fibroblast Collagen Synthesis: Stimulated with Angll and Transforming Growth

Factor-beta (TGFp).
o Monocyte Inflammation: Stimulated with lipopolysaccharide (LPS).

e Gene Expression Markers: Measured expression of ANP (atrial natriuretic peptide), -MHC (beta-

myosin heavy chain), CTGF (connective tissue growth factor), and CI (collagen 1).

SEH Inhibitor Mechanism and Context

While specific pathway diagrams for GSK2188931B are not available, the compound is a soluble epoxide

hydrolase (sEH) inhibitor. The diagram below illustrates the general biological context of sEH activity and

the proposed mechanism of sEH inhibitors like GSK2188931B in cardioprotection.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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